Cas no 71068-00-3 (Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride)

Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride structure
71068-00-3 structure
Product Name:Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride
CAS No:71068-00-3
MF:C20H22Cl2N2
MW:361.308083057404
CID:546081
PubChem ID:71404722
Update Time:2025-04-19

Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1,1'-[1,4-phenylenebis(methylene)]bis[4-methyl-, dichloride
    • 4-methyl-1-[[4-[(4-methylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium,dichloride
    • 71068-00-3
    • DTXSID10825549
    • 1,1'-[1,4-Phenylenebis(methylene)]bis(4-methylpyridin-1-ium) dichloride
    • Inchi: 1S/C20H22N2.2ClH/c1-17-7-11-21(12-8-17)15-19-3-5-20(6-4-19)16-22-13-9-18(2)10-14-22;;/h3-14H,15-16H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: GXKSBMIQMRYOQW-UHFFFAOYSA-L
    • SMILES: [Cl-].[Cl-].[N+]1(C=CC(C)=CC=1)CC1C=CC(=CC=1)C[N+]1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 337.944
  • Monoisotopic Mass: 360.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.8Ų

Experimental Properties

  • PSA: 7.76
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